3-(3-(benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)-6-fluoro-1-methyl-7-morpholinoquinolin-4(1H)-one

• IUPAC Name: 3-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-methyl-7-morpholin-4-ylquinolin-4-one
• InChI: InChI=1S/C23H19FN4O5/c1-27-11-15(23-25-22(26-33-23)13-2-3-19-20(8-13)32-12-31-19)21(29)14-9-16(24)18(10-17(14)27)28-4-6-30-7-5-28/h2-3,8-11H,4-7,12H2,1H3
• InChI Key: ODIJGGGZVRJJMD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=O)C2=CC(=C(C=C21)N3CCOCC3)F)C4=NC(=NO4)C5=CC6=C(C=C5)OCO6
• Molecular Formula: C23H19FN4O5
• Molecular Weight: 450.4 g/mol

Description

3-(3-(benzo[d][1,3]dioxol-5-yl)-1,2,4-oxadiazol-5-yl)-6-fluoro-1-methyl-7-morpholinoquinolin-4(1H)-one is a useful research compound. Its molecular formula is C23H19FN4O5 and its molecular weight is 450.426. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Fluorescence Applications

Synthesis and Structural Analysis : Compounds with structural features such as oxadiazole, morpholine, and fluoroquinolone cores are synthesized for various scientific purposes, including exploring their structural and electronic properties (Mamatha S.V et al., 2019). These compounds' synthesis often involves multi-step chemical reactions, aiming to elucidate their potential applications in material science, medicinal chemistry, and as intermediates in organic synthesis.

Fluorescence and Photophysical Studies : Certain benzodioxole and oxadiazole derivatives demonstrate fluorescence properties, making them useful for labeling, imaging, and sensing applications. For example, the study of fluorescence properties of specific fluorophores indicates their potential in enhancing the hybridization of oligodeoxyribonucleotides, suggesting applications in bioconjugation and molecular biology (Shipra Singh & Ramendra K. Singh, 2007).

Biological Activity and Antimicrobial Applications

Antimicrobial and Antioxidant Activities : Benzimidazole derivatives containing structures similar to the queried compound have been synthesized and shown to exhibit α-glucosidase inhibitory, antimicrobial, and antioxidant activities. Such studies suggest that these compounds could be explored further for their therapeutic potential and as biochemical tools (E. Menteşe et al., 2015).

Analgesic and Anti-inflammatory Activities : Research into oxadiazole derivatives linked to quinazolin-4-one rings has indicated that these compounds can exhibit significant analgesic and anti-inflammatory activities. This line of investigation provides a foundation for the development of new therapeutic agents targeting pain and inflammation (D. Dewangan et al., 2016).

Mechanism of Action

Target of Action

Similar compounds have been reported to target various cancer cell lines .

Mode of Action

Related compounds have been found to cause cell cycle arrest at the s phase and induce apoptosis in cancer cells .

Biochemical Pathways

Similar compounds have been reported to modulate microtubule assembly through the suppression of tubulin polymerization or stabilization of microtubule structure .